N-(1,3-Benzodioxol-5-yl)-3-oxobutanamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-oxobutanamide
• InChI: InChI=1S/C11H11NO4/c1-7(13)4-11(14)12-8-2-3-9-10(5-8)16-6-15-9/h2-3,5H,4,6H2,1H3,(H,12,14)
• InChI Key: GNHMASLUAKCYBK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)NC1=CC2=C(C=C1)OCO2
• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• CAS No.: 35493-00-6

Description

N-(1,3-Benzodioxol-5-yl)-3-oxobutanamide is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.212. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Chemistry and Material Applications

N-(1,3-Benzodioxol-5-yl)-3-oxobutanamide's structure is similar to benzene-1,3,5-tricarboxamide (BTA) derivatives. BTAs have been crucial in various scientific disciplines, including nanotechnology, polymer processing, and biomedical applications. Their ability to self-assemble into nanometer-sized rod-like structures stabilized by H-bonding, and their multivalent nature for applications in the biomedical field, showcase the adaptability and utility of this class of compounds (Cantekin, 2012).

Antimicrobial and Anticancer Applications

Climacostol and its analogs, structurally similar to this compound, have been noted for their antimicrobial and anticancer properties. These compounds, including climacostol, have been studied for their effects on various biological systems, indicating their potential in pharmacological applications (Buonanno et al., 2020).

Synthetic and Analytical Chemistry

The chemistry of benzothiazepine, similar in structure to this compound, has shown significant importance in drug research due to its diverse bioactivities. These compounds have been pivotal in developing synthetic methods and chemical transformations, indicating the broad applicability of this chemical structure in various research fields (Dighe et al., 2015).

Environmental Studies

Research on benzophenone-3 (BP-3), structurally related to this compound, has highlighted its widespread use in consumer products and the subsequent environmental impact. The persistence and bioaccumulation potential of BP-3 and its metabolites in aquatic ecosystems have been a concern, indicating the relevance of such compounds in environmental health studies (Kim & Choi, 2014).

DNA Research and Drug Design

Compounds like Hoechst 33258, related to this compound, have been extensively used as DNA minor groove binders. Their specificity for AT-rich sequences and applications in chromosome and nuclear staining, as well as potential uses as radioprotectors and topoisomerase inhibitors, underscore their significance in molecular biology and drug design (Issar & Kakkar, 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to targetNitric oxide synthase, inducible , which plays a crucial role in the production of nitric oxide, a messenger molecule with diverse functions throughout the body .

Mode of Action

It is suggested that the compound may interact with its targets, leading to changes in cellular processes . For instance, nitric oxide produced as a result of the interaction can mediate various tumoricidal and bactericidal actions .

Biochemical Pathways

Based on the target of action, it can be inferred that the compound may influence pathways involving nitric oxide synthesis .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which in turn influences its efficacy and safety .

Result of Action

Similar compounds have been found to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Action Environment

Factors such as ph, temperature, and presence of other molecules can potentially affect the compound’s action .

Biochemical Analysis

Biochemical Properties

Compounds with similar structures have been shown to exhibit anticancer activity .

Cellular Effects

Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Related compounds have been shown to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .